Cas no 1081-48-7 (Ethanone,1-phenyl-2-(3-pyridinyl)-)

• Product Name: Ethanone,1-phenyl-2-(3-pyridinyl)-
• CAS No: 1081-48-7
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 199919
• PubChem ID: 238335
• Update Time: 2025-09-27

Ethanone,1-phenyl-2-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-phenyl-2-(3-pyridinyl)-
• 1-phenyl-2-pyridin-3-ylethanone
• 1-PHENYL-2-(3-PYRIDYL)ETHANONE
• 1-phenyl-2-(pyridin-3-yl)ethanone
• AC1L60R2
• AC1Q5F3R
• CHEMBL57058
• CTK4A5884
• NSC42664
• SureCN1515767
• 1-phenyl-2-(3-pyridinyl)ethanone
• 1-Phenyl-2-(pyridine-3-yl)ethanone
• BDBM50028162
• F52957
• 1-Phenyl-2-(pyridin-3-yl)ethan-1-one
• DTXSID60285710
• NSC-42664
• alpha-3-Pyridylacetophenone
• SCHEMBL1515767
• 1-Phenyl-2-pyridin-3-yl-ethanone
• 1- Phenyl-2-(3-pyridyl)-ethanon
• DDEBMFBOWGAMAX-UHFFFAOYSA-N
• AKOS011843153
• 1081-48-7

• Inchi： 1S/C13H11NO/c15-13(12-6-2-1-3-7-12)9-11-5-4-8-14-10-11/h1-8,10H,9H2
• InChI Key： DDEBMFBOWGAMAX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 197.08413
• Monoisotopic Mass: 197.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.127
• Boiling Point: 348.7°Cat760mmHg
• Flash Point: 172.6°C
• Refractive Index: 1.588
• PSA: 29.96
• LogP: 2.50700

Additional information on Ethanone,1-phenyl-2-(3-pyridinyl)-

Comprehensive Overview of Ethanone,1-phenyl-2-(3-pyridinyl)- (CAS No. 1081-48-7): Properties, Applications, and Market Insights

Ethanone,1-phenyl-2-(3-pyridinyl)- (CAS No. 1081-48-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining phenyl and pyridinyl groups, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for "Ethanone,1-phenyl-2-(3-pyridinyl)- uses" or "CAS 1081-48-7 applications," reflecting growing interest in its potential across multiple scientific domains.

The chemical properties of Ethanone,1-phenyl-2-(3-pyridinyl)- make it particularly valuable in medicinal chemistry. With a molecular formula of C₁₃H₁₁NO and a molecular weight of 197.23 g/mol, this compound exhibits excellent stability under standard conditions. Its melting point ranges between 80-85°C, while its boiling point exceeds 300°C, making it suitable for high-temperature applications. Recent studies exploring "pyridine derivatives in drug discovery" have highlighted the importance of compounds like 1081-48-7 in developing novel therapeutic agents.

In pharmaceutical applications, Ethanone,1-phenyl-2-(3-pyridinyl)- serves as a crucial building block for CNS-active compounds. The presence of both phenyl and pyridinyl moieties allows for diverse molecular interactions, which is why queries like "1-phenyl-2-(3-pyridinyl)ethanone synthesis" are increasingly common in academic literature. This compound's versatility extends to materials science, where it contributes to the development of advanced organic semiconductors and light-emitting materials, addressing current market demands for "organic electronic materials 2024".

The global market for Ethanone,1-phenyl-2-(3-pyridinyl)- has shown steady growth, particularly in Asia-Pacific regions where pharmaceutical innovation is accelerating. Industry reports tracking "specialty chemical market trends" indicate increased demand for high-purity CAS 1081-48-7, especially from research institutions and specialty chemical manufacturers. Current pricing trends reflect its premium status as a research-grade material, with purity levels exceeding 98% commanding significant market value.

From a synthetic chemistry perspective, Ethanone,1-phenyl-2-(3-pyridinyl)- offers multiple advantages. Its well-defined crystalline structure facilitates purification processes, while its moderate solubility in common organic solvents enhances reaction versatility. These characteristics explain why search terms like "3-pyridinyl ketone reactions" and "phenyl pyridinyl compound characterization" have seen increased frequency in chemical databases. The compound's stability also makes it ideal for long-term storage, an important consideration for research laboratories.

Recent advancements in analytical techniques have enabled more detailed studies of Ethanone,1-phenyl-2-(3-pyridinyl)-'s molecular properties. Advanced spectroscopic methods, including NMR and mass spectrometry, have provided new insights into its electronic structure and reactivity patterns. This aligns with growing scientific interest in "heterocyclic compound analysis" and "molecular characterization techniques," as researchers seek to fully understand the potential of compounds like 1081-48-7.

Environmental and safety considerations for Ethanone,1-phenyl-2-(3-pyridinyl)- follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal handling conditions, proper ventilation and personal protective equipment are recommended during use. This safety profile contributes to its popularity in academic settings, where searches for "safe research chemicals" and "laboratory intermediates" frequently include this compound.

The future outlook for Ethanone,1-phenyl-2-(3-pyridinyl)- appears promising, particularly in emerging fields like targeted drug delivery and smart materials. As nanotechnology advances, the compound's molecular architecture makes it a candidate for "molecular scaffolding applications." Ongoing research into "multi-functional organic compounds" continues to reveal new potential uses for this versatile chemical entity, ensuring its relevance in scientific innovation for years to come.

For researchers and industry professionals seeking detailed technical specifications of Ethanone,1-phenyl-2-(3-pyridinyl)-, numerous reputable chemical databases provide comprehensive data sheets. The compound's growing importance is reflected in the increasing number of patents referencing CAS 1081-48-7, particularly in pharmaceutical formulations and specialty material applications. As the scientific community's understanding of this compound deepens, its role in cutting-edge research and industrial applications is expected to expand significantly.